Cas no 13908-80-0 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
-
- 1,3-bis(2-chlorocyclohexyl)urea
- 13908-82-2
- NSC87420
- 13908-80-0
- Urea, 1,3-bis(2-chlorocyclohexyl)-
- DTXSID60930319
- N,N'-Bis(2-chlorocyclohexyl)carbamimidic acid
- NSC-87420
- DS-008305
- NSC87422
- NSC-87422
- N,n'-bis-(2-chlorocyclohexyl)urea
-
-
- Inchi： InChI=1S/C13H22Cl2N2O/c14-9-5-1-3-7-11(9)16-13(18)17-12-8-4-2-6-10(12)15/h9-12H,1-8H2,(H2,16,17,18)
- InChI Key： HEBOXYNUDXBKBC-UHFFFAOYSA-N
- SMILES： C1CCC(C(C1)NC(=O)NC2CCCCC2Cl)Cl
Computed Properties
- Exact Mass: 292.11116
- Monoisotopic Mass: 292.1109187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
Related Literature
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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